Ethyl-3-(3-oxo-2-pyridazinyl)propionate

• Molecular Formula: C9H12N2O3
• Molecular Weight: 196.20 g/mol
• IUPAC Name: ethyl 3-(6-oxopyridazin-1-yl)propanoate
• InChI: InChI=1S/C9H12N2O3/c1-2-14-9(13)5-7-11-8(12)4-3-6-10-11/h3-4,6H,2,5,7H2,1H3
• InChI Key: GCQLGAVQIVKWJF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCN1C(=O)C=CC=N1

Description

Ethyl-3-(3-oxo-2-pyridazinyl)propionate is a useful research compound. Its molecular formula is C9H12N2O3 and its molecular weight is 196.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 5.76 g (0.06 mole) of 3(2H)-pyridazinone and 8 g (0.08 mole) of ethyl acrylate in 100 ml of ethanol, 2 ml of Triton-B was added dropwise while maintaining the temperature at 0° C. The mixture was refluxed for 4 hours, then distilled to give an orange oil residue. The crude oil was extracted with chloroform. The extract was washed with water, dried over anhydrous sodium sulfate and distilled. The residual oil was distilled in a vacuum to give 9.7 g (83% yield) of ethyl-3-(3-oxo-2-pyridazinyl)propionate as a colorless liquid boiling at 120°/121° C./1 mm Hg.